Cas no 180003-03-6 (Methanethiol,1-(2-benzothiazolylthio)-)
180003-03-6 structure
Product Name:Methanethiol,1-(2-benzothiazolylthio)-
CAS No:180003-03-6
MF:C8H7NS3
MW:213.342877626419
CID:113333
Update Time:2024-01-24
Methanethiol,1-(2-benzothiazolylthio)- Chemical and Physical Properties
Names and Identifiers
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- Methanethiol,1-(2-benzothiazolylthio)-
- Methanethiol, (2-benzothiazolylthio)- (9CI)
- 1,3-benzothiazol-2-ylsulfanylmethanethiol
- Methanethiol, 1-(2-benzothiazolylthio)-
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- Inchi: 1S/C8H7NS3/c10-5-11-8-9-6-3-1-2-4-7(6)12-8/h1-4,10H,5H2
- InChI Key: VYAZJJPXGHNCQV-UHFFFAOYSA-N
- SMILES: C(SC1=NC2=CC=CC=C2S1)S
Computed Properties
- Exact Mass: 212.97421
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 337.4±44.0 °C(Predicted)
- PSA: 12.89
- pka: 8.11±0.10(Predicted)
Methanethiol,1-(2-benzothiazolylthio)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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